N-{2-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-(3-methylpiperidine-1-carbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-11-6-5-9-16(10-11)14(17)12-7-3-4-8-13(12)15-20(2,18)19/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3
• InChI Key: XNOZERLRCMADOP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC=CC=C2NS(=O)(=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-{2-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide, commonly known as NMS, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays a vital role in the regulation of acid-base balance in the body. The synthesis of NMS is a complex process that involves several steps, and it has been an area of active research for many years.

Mechanism of Action

NMS acts as a potent inhibitor of carbonic anhydrase by binding to the active site of the enzyme. This leads to a decrease in the production of bicarbonate ions, which can be useful in the treatment of conditions such as glaucoma, epilepsy, and altitude sickness.
Biochemical and Physiological Effects:
NMS has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of bicarbonate ions, which can be useful in the treatment of conditions such as glaucoma, epilepsy, and altitude sickness. It has also been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using NMS in lab experiments is its potent inhibitory effect on carbonic anhydrase. This can be useful in studying the role of this enzyme in various physiological processes. However, one of the limitations of using NMS is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on NMS. One area of research is the development of more potent inhibitors of carbonic anhydrase. Another area of research is the study of the anti-inflammatory and anti-tumor effects of NMS. Finally, there is a need for more research on the potential toxicity of NMS and its long-term effects on the body.
Conclusion:
In conclusion, N-{2-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide, commonly known as NMS, is a potent inhibitor of carbonic anhydrase that has been widely used in scientific research. Its synthesis is a complex process that involves several steps, and it has several biochemical and physiological effects. While it has advantages in lab experiments, its potential toxicity limits its use in certain experiments. There are several future directions for research on NMS, including the development of more potent inhibitors of carbonic anhydrase and the study of its anti-inflammatory and anti-tumor effects.

Scientific Research Applications

NMS has been widely used in scientific research as a potent inhibitor of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide, which plays a vital role in the regulation of acid-base balance in the body. Inhibition of this enzyme can lead to a decrease in the production of bicarbonate ions, which can be useful in the treatment of conditions such as glaucoma, epilepsy, and altitude sickness.